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Compound of Interest

Compound Name: Fmoc-Lys(DEAC)-OH

Cat. No.: B3008574 Get Quote

Orthogonality of DEAC Deprotection: A
Comparative Guide
The (7-diethylaminocoumarin-4-yl)methyl (DEAC) group is a photolabile protecting group prized

for its sensitivity to visible light, offering a mild and selective method for deprotection. This

characteristic allows for its removal without affecting other common acid- or base-labile

protecting groups, a property known as orthogonality. This guide provides a comparative

analysis of the DEAC group's orthogonality with other widely used protecting groups, supported

by experimental data and detailed protocols.

Principle of DEAC Deprotection
The DEAC group is cleaved by irradiation with visible light, typically in the range of 400-450

nm. This long-wavelength deprotection is a key advantage, as it minimizes potential damage to

sensitive substrates that can occur with UV-light-labile protecting groups. The process is highly

efficient and can be performed in various solvent systems, making it a versatile tool in complex

organic synthesis, particularly for "caged" compounds where the release of a bioactive

molecule is triggered by light.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b3008574?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3008574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


DEAC-Protected
Substrate

Deprotected
Substrate

Photocleavage

Visible Light
(>400 nm)

DEAC Byproduct

DEAC Deprotection Acid-Labile Base-Labile Other

DEAC

Visible Light (>400 nm)

Cleaved

Boc

Stable

Trityl

Stable

Fmoc

Stable

Cbz

Stable

Bn

Stable

TBDMS

Stable

Click to download full resolution via product page

To cite this document: BenchChem. [Orthogonality of DEAC deprotection with other
protecting groups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3008574#orthogonality-of-deac-deprotection-with-
other-protecting-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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